MAGE-9 (223-231)

• sequence: ALSVMGVYV
• source: Homo sapiens (human)
• Synonym: Melanoma-associated antigen 9 (223-231); MAGE-9 (223-231)

Description

MAGE-9 (223-231) is a human leukocyte antigen (HLA)-A*0201-restricted peptide derived from the melanoma-associated antigen 9 (MAGE-9) protein, a member of the cancer-testis antigen family.

Chemical Reactions Analysis

Reactivity and Structural Analysis

The peptide's chemical reactivity is influenced by its amino acid sequence and secondary structure. Key considerations include:

• Hydrolysis susceptibility : Peptide bonds (e.g., between lysine and alanine residues) may hydrolyze under acidic or enzymatic conditions .

• Post-translational modifications : Potential sites for phosphorylation or ubiquitination could alter its reactivity .

Reaction Pathway Mapping

To study MAGE-9 (223-231)'s interactions:

• Global reaction route mapping (e.g., using scaled hypersphere search methods) could identify transition states and reaction pathways on potential energy surfaces .

• Kinetics and thermodynamics : Analysis of conformational changes and solvent effects using quantum mechanical methods (e.g., MS-T theory) would provide insights into reaction mechanisms .

Experimental Optimization

Design of Experiments (DoE) frameworks, such as those applied in N-arylation reactions , could optimize conditions for studying MAGE-9 (223-231) interactions. Parameters include:

Factor	Range	Objective
pH	5.0–8.0	Stability assessment
Temperature (°C)	25–50	Kinetic rate constants
Enzyme concentration (μM)	0.1–10	Hydrolysis susceptibility

Advanced Spectroscopic Techniques

• Femtosecond Rydberg spectroscopy (as used in reaction dynamics studies ) could track atomic motions during peptide interactions.

• 13C-NMR and GC-MS (applied in analogous compound studies ) would validate structural integrity and reaction products.

Future Research Directions

• Antibody-drug conjugate (ADC) compatibility : Assessing MAGE-9 (223-231) as a targeting ligand requires stability studies under ADC reaction conditions .

• MAGE-based recombineering : Exploring its role in DNA repair pathways could reveal novel chemical interactions .

Comparison with Similar Compounds

Research Implications and Limitations

• Advantages of MAGE-9 (223-231): Demonstrated specificity for tumor cells, sparing normal tissues . Compatibility with B cell-based APC systems for scalable CTL production .
• Challenges: Lower tumor expression compared to RAGE-1 and G250 limits broad applicability . No observed CD4+ T cell activation, necessitating adjunct therapies for immune support .

• Future Directions :

  • Combination therapies using MAGE-9 (223-231) with checkpoint inhibitors (e.g., anti-PD-1).
  • Development of multi-epitope vaccines incorporating RAGE-1 and MAGE-9 peptides .